Cas no 477846-67-6 (2-(2-Phenoxyethylsulfanyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(2-Phenoxyethylsulfanyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 477846-67-6
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6786001
• PubChem ID: 2765849
• Update Time: 2025-11-01

2-(2-Phenoxyethylsulfanyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenoxyethylsulfanyl)-5-phenyl-1,3,4-oxadiazole
• 10P-058
• 2-[(2-phenoxyethyl)sulfanyl]-5-phenyl-1,3,4-oxadiazole
• 477846-67-6
• AKOS001895945
• CCG-153436
• 2-(2-Phenoxyethylsulfanyl)-5-phenyl-1,3,4-oxadiazole

• Inchi： 1S/C16H14N2O2S/c1-3-7-13(8-4-1)15-17-18-16(20-15)21-12-11-19-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： VFSZSWAPBMYLHE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)O1)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.4Ų

Additional information on 2-(2-Phenoxyethylsulfanyl)-5-phenyl-1,3,4-oxadiazole

2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-Oxadiazole: A Comprehensive Overview

2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole (CAS No. 477846-67-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent advancements in its application.

Chemical Structure and Properties

2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole is a heterocyclic compound characterized by the presence of a 1,3,4-oxadiazole ring, which is a five-membered ring containing two oxygen atoms and one nitrogen atom. The compound also features a phenoxyethylsulfanyl group and a phenyl substituent. These structural elements contribute to its stability and reactivity in various chemical environments. The molecular formula of 2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole is C₁₅H₁₃N₃O₂S, with a molecular weight of approximately 299.34 g/mol.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), making it suitable for various chemical reactions and biological assays. Its melting point is reported to be around 100°C to 105°C, which is an important parameter for handling and storage.

Synthesis Methods

The synthesis of 2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole has been extensively studied in the literature. One common method involves the reaction of 2-phenoxyethanethiol with an appropriate nitrile or amide under suitable conditions. For example, the reaction of 2-phenoxyethanethiol with phenylacetonitrile in the presence of a base such as potassium carbonate can yield the desired product. This method is known for its high yield and selectivity.

An alternative approach involves the cyclization of an intermediate thioamide or thiourea derivative. This method typically involves the condensation of 2-phenoxyethylthioacetamide with phenylhydrazine followed by cyclization to form the 1,3,4-oxadiazole ring. This synthetic route is advantageous due to its simplicity and versatility in modifying the substituents on the oxadiazole ring.

Biological Properties and Applications

2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole has shown promising biological activities that make it a valuable candidate for various therapeutic applications. Recent studies have highlighted its potential as an antioxidant and anti-inflammatory agent. The presence of the phenoxyethylsulfanyl group contributes to its ability to scavenge free radicals and reduce oxidative stress in biological systems.

In addition to its antioxidant properties, 2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole has been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and colitis.

Clinical Trials and Future Prospects

The potential therapeutic applications of 2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole have led to increased interest in its clinical evaluation. Several preclinical studies have shown promising results in animal models of inflammation and oxidative stress-related disorders. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Ongoing research aims to optimize the pharmacokinetic properties of 2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-oxadiazole, including its bioavailability and metabolic stability. These efforts are crucial for developing effective formulations that can be administered orally or parenterally.

Conclusion

2-(2-Phenoxyethylsulfanyl)-5-Phenyl-1,3,4-Oxadiazole (CAS No. 477846-67-6)) ........................